Cas no 839712-25-3 (Didesmethyl cariprazine)

Didesmethyl cariprazine structure

Product Name:Didesmethyl cariprazine

CAS No:839712-25-3

MF:C₁₉H₂₈Cl₂N₄O

MW:399.357822418213

CID:1816615

Update Time:2024-10-26

Didesmethyl cariprazine Chemical and Physical Properties

Names and Identifiers

- Urea, [trans-4-[2-[4-(2,3-dichlorophenyl)-1-piperazinyl]ethyl]cyclohexyl]-
- Didesmethyl cariprazine
- 6AY300X9G3
- N-(trans-4-(2-(4-(2,3-Dichlorophenyl)-1-piperazinyl)ethyl)cyclohexyl)urea
- DDCAR
- [4-[2-[4-(2,3-dichlorophenyl)piperazin-1-yl]ethyl]cyclohexyl]urea
- Q27264424
- Urea, N-(trans-4-(2-(4-(2,3-dichlorophenyl)-1-piperazinyl)ethyl)cyclohexyl)-
- N-[trans-4-[2-[4-(2,3-Dichlorophenyl)-1-piperazinyl]ethyl]cyclohexyl]urea (ACI)
- Urea, [trans-4-[2-[4-(2,3-dichlorophenyl)-1-piperazinyl]ethyl]cyclohexyl]- (9CI)
- Inchi： 1S/C19H28Cl2N4O/c20-16-2-1-3-17(18(16)21)25-12-10-24(11-13-25)9-8-14-4-6-15(7-5-14)23-19(22)26/h1-3,14-15H,4-13H2,(H3,22,23,26)/t14-,15-
- InChI Key： UMTWXZNVNBBFLC-SHTZXODSSA-N
- SMILES： ClC1C(Cl)=CC=CC=1N1CCN(CC[C@@H]2CC[C@@H](NC(=O)N)CC2)CC1

Computed Properties

Exact Mass: 398.1640169 g/mol
Monoisotopic Mass: 398.1640169 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 451
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 61.6
Molecular Weight: 399.4

Didesmethyl cariprazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-100658-5mg	Didesmethyl cariprazine	839712-25-3	99.79%	5mg	￥5500	2024-04-17
TRC	D441663-2.5mg	Didesmethyl Cariprazine	839712-25-3		2.5mg	$ 234.00	2023-09-07
TRC	D441663-10mg	Didesmethyl Cariprazine	839712-25-3		10mg	$ 852.00	2023-09-07
TRC	D441663-25mg	Didesmethyl Cariprazine	839712-25-3		25mg	$ 1777.00	2023-09-07
ChemScence	CS-0019896-5mg	Didesmethyl cariprazine	839712-25-3		5mg	$550.0	2022-04-26
Biosynth	PIB71225-1 mg	Didesmethyl cariprazine	839712-25-3		1mg	$135.00	2023-01-03
Biosynth	PIB71225-5 mg	Didesmethyl cariprazine	839712-25-3		5mg	$438.75	2023-01-03
Biosynth	PIB71225-10 mg	Didesmethyl cariprazine	839712-25-3		10mg	$702.00	2023-01-03
Biosynth	PIB71225-25 mg	Didesmethyl cariprazine	839712-25-3		25mg	$1,316.25	2023-01-03
Biosynth	PIB71225-50 mg	Didesmethyl cariprazine	839712-25-3		50mg	$2,106.00	2023-01-03

Didesmethyl cariprazine Production Method

Production Method 1

41202-77-1

215790-29-7

839712-25-3

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: 1,2-Dichloroethane ; 30 min, rt
1.2 Reagents: Sodium triacetoxyborohydride ; overnight, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ; rt
2.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 4 h, rt
2.2 Reagents: Sodium hydroxide Solvents: Water ; rt
3.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 3 min, rt; overnight, rt
3.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

Dopamine D3/D2 Receptor Ligands Based on Cariprazine for the Treatment of Psychostimulant Use Disorders That May Be Dual Diagnosed with Affective Disorders

Gogarnoiu, Emma S. ; et al, Journal of Medicinal Chemistry, 2023, 66(3), 1809-1834

Production Method 2

791778-53-5

590-28-3

839712-25-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 3 min, rt; overnight, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

Dopamine D3/D2 Receptor Ligands Based on Cariprazine for the Treatment of Psychostimulant Use Disorders That May Be Dual Diagnosed with Affective Disorders

Gogarnoiu, Emma S. ; et al, Journal of Medicinal Chemistry, 2023, 66(3), 1809-1834

Production Method 3

506427-91-4

463-72-9

839712-25-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate
1.2 Reagents: Triethylamine Solvents: Dichloromethane

Reference

Discovery of cariprazine (RGH-188): A novel antipsychotic acting on dopamine D3/D2 receptors

Agai-Csongor, Eva; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(10), 3437-3440

Production Method 4

41202-77-1

215790-29-7

839712-25-3

Reaction Conditions

1.1 Reagents: Sodium triacetoxyborohydride Solvents: Dichloromethane
2.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate
2.2 Reagents: Triethylamine Solvents: Dichloromethane

Reference

Discovery of cariprazine (RGH-188): A novel antipsychotic acting on dopamine D3/D2 receptors

Agai-Csongor, Eva; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(10), 3437-3440

Production Method 5

506427-91-4

839712-25-3

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 4 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; rt
2.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 3 min, rt; overnight, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

Dopamine D3/D2 Receptor Ligands Based on Cariprazine for the Treatment of Psychostimulant Use Disorders That May Be Dual Diagnosed with Affective Disorders

Gogarnoiu, Emma S. ; et al, Journal of Medicinal Chemistry, 2023, 66(3), 1809-1834

Production Method 6

917342-29-1

839712-25-3

Reaction Conditions

1.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; 5 min, -78 °C; 30 min, -78 °C
1.2 Solvents: Dichloromethane ; 10 min, -78 °C; 30 min, -78 °C
1.3 Reagents: Triethylamine ; 5 min, -78 °C; -78 °C → rt; 2 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; rt
2.1 Reagents: Acetic acid Solvents: 1,2-Dichloroethane ; 30 min, rt
2.2 Reagents: Sodium triacetoxyborohydride ; overnight, rt
2.3 Reagents: Sodium bicarbonate Solvents: Water ; rt
3.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 4 h, rt
3.2 Reagents: Sodium hydroxide Solvents: Water ; rt
4.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 3 min, rt; overnight, rt
4.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

Dopamine D3/D2 Receptor Ligands Based on Cariprazine for the Treatment of Psychostimulant Use Disorders That May Be Dual Diagnosed with Affective Disorders

Gogarnoiu, Emma S. ; et al, Journal of Medicinal Chemistry, 2023, 66(3), 1809-1834

Production Method 7

189153-10-4

839712-25-3

Reaction Conditions

1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ; 5 min, 0 °C; 0 °C → rt; 15 h, rt; rt → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; 5 min, -78 °C; 30 min, -78 °C
2.2 Solvents: Dichloromethane ; 10 min, -78 °C; 30 min, -78 °C
2.3 Reagents: Triethylamine ; 5 min, -78 °C; -78 °C → rt; 2 h, rt
2.4 Reagents: Hydrochloric acid Solvents: Water ; rt
3.1 Reagents: Acetic acid Solvents: 1,2-Dichloroethane ; 30 min, rt
3.2 Reagents: Sodium triacetoxyborohydride ; overnight, rt
3.3 Reagents: Sodium bicarbonate Solvents: Water ; rt
4.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 4 h, rt
4.2 Reagents: Sodium hydroxide Solvents: Water ; rt
5.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 3 min, rt; overnight, rt
5.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

Dopamine D3/D2 Receptor Ligands Based on Cariprazine for the Treatment of Psychostimulant Use Disorders That May Be Dual Diagnosed with Affective Disorders

Gogarnoiu, Emma S. ; et al, Journal of Medicinal Chemistry, 2023, 66(3), 1809-1834